Cas no 953903-93-0 (4-((Cyclopropylamino)methyl)benzonitrile)

4-((Cyclopropylamino)methyl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a cyclopropylaminomethyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopropylamine moiety enhances steric and electronic properties, facilitating applications in the development of bioactive molecules. Its nitrile group offers further functionalization potential, enabling transformations into carboxylic acids, amides, or heterocycles. The compound exhibits stability under standard conditions, ensuring ease of handling in synthetic workflows. Its well-defined structure and purity make it suitable for precision applications in medicinal chemistry and material science research.

4-((Cyclopropylamino)methyl)benzonitrile structure

953903-93-0 structure

Product Name:4-((Cyclopropylamino)methyl)benzonitrile

CAS No:953903-93-0

MF:C₁₁H₁₂N₂

MW:172.226382255554

MDL:MFCD09731252

CID:2189529

PubChem ID:16784512

Update Time:2025-10-06

4-((Cyclopropylamino)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Cyclopropylaminomethyl-benzonitrile
- 4-[(cyclopropylamino)methyl]benzonitrile
- 4-(Cyclopropylaminomethyl)benzonitrile
- CS-0268219
- 4-((Cyclopropylamino)methyl)benzonitrile
- SCHEMBL19650807
- DTXSID50588449
- EN300-33108
- 953903-93-0
- AKOS000140526
- DB-316510
- MDL： MFCD09731252
- Inchi： 1S/C11H12N2/c12-7-9-1-3-10(4-2-9)8-13-11-5-6-11/h1-4,11,13H,5-6,8H2
- InChI Key： HJOGHIUFZSESGR-UHFFFAOYSA-N
- SMILES： N(CC1C=CC(C#N)=CC=1)C1CC1

Computed Properties

Exact Mass: 172.100048391g/mol
Monoisotopic Mass: 172.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 35.8Å²

4-((Cyclopropylamino)methyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019093153-5g	4-((Cyclopropylamino)methyl)benzonitrile	953903-93-0	95%	5g	$1286.20	2023-08-31
Fluorochem	088710-1g	4-Cyclopropylaminomethyl-benzonitrile	953903-93-0	96%	1g	￡427.00	2022-02-28
TRC	C998948-30mg	4-((Cyclopropylamino)methyl)benzonitrile	953903-93-0		30mg	$ 50.00	2022-06-06
TRC	C998948-60mg	4-((Cyclopropylamino)methyl)benzonitrile	953903-93-0		60mg	$ 70.00	2022-06-06
TRC	C998948-300mg	4-((Cyclopropylamino)methyl)benzonitrile	953903-93-0		300mg	$ 250.00	2022-06-06
Enamine	EN300-33108-0.05g	4-[(cyclopropylamino)methyl]benzonitrile	953903-93-0		0.05g	$563.0	2023-09-04
Enamine	EN300-33108-0.1g	4-[(cyclopropylamino)methyl]benzonitrile	953903-93-0		0.1g	$591.0	2023-09-04
Enamine	EN300-33108-0.25g	4-[(cyclopropylamino)methyl]benzonitrile	953903-93-0		0.25g	$617.0	2023-09-04
Enamine	EN300-33108-0.5g	4-[(cyclopropylamino)methyl]benzonitrile	953903-93-0		0.5g	$645.0	2023-09-04
Enamine	EN300-33108-1.0g	4-[(cyclopropylamino)methyl]benzonitrile	953903-93-0		1g	$0.0	2023-06-08